Cas no 14032-66-7 (5-hydroxy-2,5-dihydrofuran-2-one)

• Product Name: 5-hydroxy-2,5-dihydrofuran-2-one
• CAS No: 14032-66-7
• MF: C₄H₄O₃
• MW: 100.072761535645
• MDL: MFCD00015554
• CID: 204497
• PubChem ID: 21076
• Update Time: 2025-04-19

5-hydroxy-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5-hydroxy-
• 2-hydroxy-2H-furan-5-one
• 5-hydroxy-2,5-dihydro-furan-2-one
• 5-hydroxy-5H-furan-2-one
• 2-Hydroxy-2,5-dihydro-5-furanone
• 2-Oxo-5-hydroxy-2,5-dihydrofuran
• 5-Hydroxy-2(5H)furanone
• beta-Formylacrylic acid lactol
• 5-Hydroxyfuran-2(5H)-one
• 5-HYDROXY-2[5H]-FURANONE
• 2,5-Dihydro-5-hydroxy-2-furanone
• 5-Hydroxy-2,5-dihydrofuran-2-one
• 2(5H)-Furanone, 5-hydroxy-
• 5-Hydroxy-2(5H)-furanone
• DUAZKLYNTLDKQK-UHFFFAOYSA-N
• beta-Oxo-gamma-butyrolactone
• 5-Hydroxy-2(5H)-furanone #
• 2(5H)?-?Furanone, 5-?hydroxy-
• BDBM50080999
• CM11011
• 14032-66-7
• Q18349236
• MFCD00015554
• AKOS006283554
• CHEMBL310010
• F11119
• SY022363
• CS-0196767
• DTXSID10930763
• SB61080
• SCHEMBL120200
• EN300-94708
• 5-hydroxy-2,5-dihydrofuran-2-one

• MDL： MFCD00015554
• Inchi： 1S/C4H4O3/c5-3-1-2-4(6)7-3/h1-3,5H
• InChI Key： DUAZKLYNTLDKQK-UHFFFAOYSA-N
• SMILES： O1C(C=CC1O)=O

Computed Properties

• Exact Mass: 100.01600
• Monoisotopic Mass: 100.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.503
• Melting Point: No data available
• Boiling Point: 361.0±37.0 °C at 760 mmHg
• Flash Point: 186.5±19.3 °C
• Refractive Index: 1.555
• PSA: 46.53000
• LogP: -0.58220
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

5-hydroxy-2,5-dihydrofuran-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides